Cas no 400877-64-7 (1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole)

• Product Name: 1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole
• CAS No: 400877-64-7
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• MDL: MFCD03087892
• CID: 3049160
• PubChem ID: 973650
• Update Time: 2025-05-23

1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-benzyl)-3-nitro-1H-pyrazole
• 1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole
• SCHEMBL21199265
• 400877-64-7
• 1-[(4-Fluorophenyl)methyl]-3-nitro-1H-pyrazole
• AKOS015922183
• AKOS000310204
• G62679
• STK312977
• 1-[(4-fluorophenyl)methyl]-3-nitropyrazole
• EN300-229685
• 1-[(4-fluorophenyl)methyl]-3-nitro-pyrazole
• DTXSID701249933
• 1-(4-fluorobenzyl)-3-nitro-1H-pyrazole
• BBL039087
• MFCD03087892

• MDL： MFCD03087892
• Inchi： 1S/C10H8FN3O2/c11-9-3-1-8(2-4-9)7-13-6-5-10(12-13)14(15)16/h1-6H,7H2
• InChI Key： PYMBCEHDVUAFOI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=CC([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 221.06005467Da
• Monoisotopic Mass: 221.06005467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole

Comprehensive Overview of 1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole (CAS No. 400877-64-7)

The compound 1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole (CAS No. 400877-64-7) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a fluorophenyl group and a nitro-pyrazole core, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for terms like "1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole synthesis" or "CAS 400877-64-7 applications", reflecting its relevance in modern chemistry.

In recent years, the demand for fluorinated compounds like 1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorination plays a pivotal role. The compound's nitro group further contributes to its reactivity, enabling diverse transformations in medicinal chemistry. Searches for "nitro-pyrazole derivatives" and "fluorophenyl methyl pyrazole uses" highlight its interdisciplinary applications.

From a synthetic perspective, CAS No. 400877-64-7 is often explored for its potential in catalysis and material science. Its electron-withdrawing properties make it a candidate for designing high-performance polymers or electronic materials. Queries such as "pyrazole-based catalysts" or "fluorophenyl methyl nitro compounds in materials" underscore its versatility beyond traditional chemistry domains. Additionally, its stability under various conditions makes it a reliable building block for green chemistry initiatives.

The 1H-pyrazole moiety in this compound is particularly noteworthy, as pyrazole derivatives are widely studied for their biological activities, including antimicrobial and anti-inflammatory effects. This has led to increased interest in 1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole as a precursor for drug discovery. Popular search terms like "pyrazole medicinal uses" and "fluorophenyl methyl pyrazole biological activity" reflect this trend. Moreover, its compatibility with click chemistry protocols enhances its utility in bioconjugation and proteomics research.

Environmental and regulatory considerations also shape the discourse around CAS 400877-64-7. With the rise of sustainable chemistry, researchers are investigating eco-friendly synthesis routes for such compounds. Searches for "green synthesis of nitro-pyrazoles" or "fluorinated compounds environmental impact" indicate a shift toward responsible innovation. The compound's low toxicity profile, as suggested by preliminary studies, further supports its adoption in industrial applications.

In conclusion, 1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole (CAS No. 400877-64-7) represents a multifaceted compound with broad applicability in pharmaceuticals, materials science, and catalysis. Its structural uniqueness and adaptability to modern chemical challenges ensure its continued relevance. As interest in fluorinated heterocycles and nitro-functionalized compounds grows, this molecule is poised to remain a focal point in both academic and industrial research.